Cas no 2580228-01-7 (5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580228-01-7
• MF: C₁₅H₁₂N₄O₄S
• MW: 344.345181465149
• CID: 5660548
• PubChem ID: 165890490
• Update Time: 2025-06-08

5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580228-01-7
• 5-{[(benzyloxy)carbonyl]amino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-27723254
• 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C15H12N4O4S/c20-13(21)11-8-17-19(14-16-6-7-24-14)12(11)18-15(22)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,22)(H,20,21)
• InChI Key： DFEDIEOEWQDSAK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(=C(C(=O)O)C=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.05792605g/mol
• Monoisotopic Mass: 344.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 135Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 2580228-01-7)

5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2580228-01-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that are widely studied for their potential biological activities and structural diversity. The presence of multiple functional groups, including a benzyloxycarbonylamino moiety and a pyrazole ring fused with a thiazole core, makes this molecule a versatile scaffold for drug discovery and medicinal chemistry applications.

The benzyloxycarbonylamino group is particularly noteworthy as it serves as an effective protecting group for amino functions in peptide synthesis. This feature is crucial in the development of peptide-based therapeutics, where selective protection and deprotection steps are essential for achieving high yields and purity. Additionally, the pyrazole-thiazole fusion is a common motif in biologically active compounds, known for its ability to modulate various biological pathways. Recent studies have highlighted the potential of such fused heterocycles in the design of novel antimicrobial and anti-inflammatory agents.

In the context of modern drug discovery, the structural complexity of 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid makes it an attractive candidate for further exploration. The compound’s ability to interact with biological targets through multiple binding sites has been a focus of interest among medicinal chemists. For instance, the pyrazole ring can engage with hydrogen bond donors and acceptors, while the thiazole moiety can interact with metal ions or aromatic residues in protein binding pockets. Such interactions are critical for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing molecules like 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid. These computational methods have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. For example, molecular docking studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. Such findings have spurred interest in synthesizing analogs with enhanced potency and reduced side effects.

The synthesis of 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include the formation of the pyrazole-thiazole fusion through cyclocondensation reactions, followed by functionalization with the benzyloxycarbonylamino group via amide bond formation. These synthetic strategies require careful optimization to ensure high yields and minimal byproduct formation. Advanced techniques such as flow chemistry have been employed to improve scalability and reproducibility in the synthesis process.

The biological evaluation of 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymatic targets relevant to neurological disorders and cardiovascular diseases. The compound’s dual functionality—protection in peptide synthesis and interaction with biological targets—makes it a valuable tool for both academic research and industrial applications. Further preclinical studies are warranted to elucidate its mechanism of action and potential therapeutic benefits.

The role of heterocyclic compounds like 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid in medicinal chemistry cannot be overstated. These molecules offer a rich structural framework for modulating biological processes at multiple levels. The integration of cutting-edge synthetic methodologies with modern biophysical techniques has opened new avenues for discovering novel therapeutic agents. As research continues to evolve, compounds such as this one are expected to play a pivotal role in addressing unmet medical needs.

In conclusion, 5-{(benzyloxy)carbonylamino}-1-(1,3-thiazol-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580228-01-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, synthetic accessibility, and promising biological activities make it a compelling candidate for further development. As our understanding of molecular interactions deepens, compounds like this will continue to inspire innovative approaches to drug design and discovery.